1-(3-Ethynylphenyl)pyrrolidin-2-one

• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 1-(3-ethynylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C12H11NO/c1-2-10-5-3-6-11(9-10)13-8-4-7-12(13)14/h1,3,5-6,9H,4,7-8H2
• InChI Key: SJIHNZVBHAVPRA-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)N2CCCC2=O

Description

1-(3-Ethynylphenyl)pyrrolidin-2-one is a pyrrolidin-2-one derivative featuring a 3-ethynylphenyl substituent attached to the nitrogen atom of the lactam ring. The ethynyl group introduces a rigid, linear geometry and electron-withdrawing properties, which may enhance binding affinity to biological targets.

Comparison with Similar Compounds

Table 1: Comparison of Pyrrolidin-2-one Derivatives

Compound Name	Substituent	Key Biological Activity	Activity Data/Comparison	Reference
1-(3-Ethynylphenyl)pyrrolidin-2-one	3-Ethynylphenyl	Inference: Potential CNS/Enzyme targets	N/A (Theoretical)	N/A
1-(5-Chloro-2-hydroxyphenyl) derivative	5-Cl, 2-OH	Antioxidant	1.5× ascorbic acid (DPPH assay)
1-(4-Methoxybenzyl)pyrrolidin-2-one	4-MeO-Benzyl	Anti-Alzheimer’s (AChE inhibition)	Comparable to donepezil
1-(Pyridin-4-yl)pyrrolidin-2-one	Pyridin-4-yl	Antimalarial	Inhibits Plasmodium CYP450
S-61 (1-{4-[4-(2-Tolyl)piperazin-1-yl]butyl})	Arylpiperazine	Antiarrhythmic, α1-Adrenolytic	ED50 = 1.0 mg/kg (antiarrhythmic)
1-(3-Fluoro-5-hydroxyphenyl) derivative	3-F, 5-OH	Dual FFAR1/FFAR4 modulation	Lead compound for metabolic diseases

Key Findings

Antioxidant Activity :

• Chloro- and hydroxy-substituted derivatives (e.g., 1-(5-chloro-2-hydroxyphenyl)pyrrolidin-2-one) exhibit potent radical scavenging activity, outperforming ascorbic acid in DPPH assays . The electron-withdrawing Cl group enhances stability of radical intermediates.
• Comparison : The ethynyl group’s electron-withdrawing nature may similarly stabilize reactive oxygen species (ROS)-scavenging intermediates, though experimental validation is needed.

Anti-Alzheimer’s Activity :

• Benzylated derivatives (e.g., 1-(4-methoxybenzyl)pyrrolidin-2-one) show acetylcholinesterase (AChE) inhibition comparable to donepezil, a standard drug . The methoxy group likely improves blood-brain barrier penetration.
• Comparison : The ethynyl group’s rigidity could enhance binding to AChE’s peripheral anionic site, but its smaller size may reduce potency compared to bulkier benzyl groups.

Antimalarial Activity :

• Pyridin-4-yl derivatives inhibit Plasmodium cytochrome P450 enzymes, with low cross-resistance to existing antimalarials . The basic pyridine nitrogen may facilitate target engagement.
• Comparison : The ethynyl group’s hydrophobic character might improve membrane permeability, but its lack of hydrogen-bonding capability could limit enzyme interactions.

Cardiovascular Effects: Arylpiperazine-pyrrolidin-2-one hybrids (e.g., S-61) demonstrate α1-adrenolytic and antiarrhythmic activities, with ED50 values as low as 1.0 mg/kg . The piperazine moiety contributes to receptor affinity.

Physicochemical and Pharmacokinetic Properties

• Solubility and Metabolism : Pyridin-4-yl derivatives exhibit low to moderate solubility and microsomal stability, necessitating structural optimization .
• Electron-Withdrawing Groups : Chloro and trifluoromethyl substituents improve metabolic stability but may reduce solubility .

Recommendations :

• Synthesize 1-(3-Ethynylphenyl)pyrrolidin-2-one and evaluate its antioxidant, AChE inhibitory, and antimalarial activity.
• Conduct docking studies to predict binding modes with targets like AChE or Plasmodium CYP450.